Cas no 5958-17-8 (4(3H)-Quinazolinone, 3-(dimethylamino)-)

4(3H)-Quinazolinone, 3-(dimethylamino)- structure
5958-17-8 structure
Product Name:4(3H)-Quinazolinone, 3-(dimethylamino)-
CAS No:5958-17-8
MF:C10H11N3O
MW:189.213841676712
CID:338197
PubChem ID:13161827
Update Time:2025-04-19

4(3H)-Quinazolinone, 3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Quinazolinone, 3-(dimethylamino)-
    • 3-(dimethylamino)quinazolin-4-one
    • 3-(dimethylamino)-3,4-dihydroquinazolin-4-one
    • 5958-17-8
    • 3-(Dimethylamino)quinazolin-4(3H)-one
    • DTXSID60523568
    • Inchi: 1S/C10H11N3O/c1-12(2)13-7-11-9-6-4-3-5-8(9)10(13)14/h3-7H,1-2H3
    • InChI Key: AMLUODJNHVKYRO-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2N=CN1N(C)C

Computed Properties

  • Exact Mass: 189.09033
  • Monoisotopic Mass: 189.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 35.9Ų

Experimental Properties

  • PSA: 35.91
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